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Compound of Interest

Compound Name: Topogard

Cat. No.: B1222600 Get Quote

This technical support center provides researchers, scientists, and drug development

professionals with comprehensive guidance on optimizing Topogard application rates for

specific weed pressures. The information is presented in a question-and-answer format to

directly address potential issues encountered during experimentation.

Frequently Asked Questions (FAQs)
Q1: What is Topogard and what is its mode of action?

Topogard is a selective, post-emergence herbicide used for the control of annual broadleaf

weeds.[1] Its active ingredients are a combination of terbutryn (350 g/L) and terbuthylazine

(150 g/L), both of which belong to the triazine chemical family.[1] These active ingredients are

classified under the HRAC/WSSA Group 5, functioning as inhibitors of photosynthesis at

photosystem II (PSII). The herbicide is absorbed through both the roots and leaves of the

weed, leading to a rapid "knockdown" effect and providing residual weed control.[1]

Q2: What are the manufacturer's recommended application rates for Topogard?

Recommended application rates for Topogard vary depending on the crop. For peas, the

suggested rate is 0.75 - 1 liter per hectare, while for potatoes, the rate is 1 - 2 liters per hectare.

[1] The lower rates are advised when weeds are small or the crop is tender.[1]

Q3: Which weed species are listed as susceptible to Topogard on the product label?
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The manufacturer's label for Topogard lists a range of susceptible annual broadleaf weeds,

including:

Annual poa

Black nightshade

Calandrinia

Chickweed

Annual mouse-ear chickweed

Clovers (seedlings)

Cornbind

Fathen

Field pansy

Fumitory

Hedge mustard

Henbit

Redroot

Scarlet pimpernel

Scentless chamomile

Shepherd's purse

Speedwells

Spurrey
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Storksbill

Twin cress

Wild turnip

Willow weed

Wireweed

For optimal control, it is recommended to apply Topogard when these weeds have no more

than four true leaves.[1]

Troubleshooting Guide
Q1: I've applied Topogard at the recommended rate, but weed control is poor. What are the

potential causes?

Several factors can contribute to reduced efficacy of Topogard. Consider the following

troubleshooting steps:

Weed Growth Stage: Topogard is most effective on small, actively growing weeds (ideally at

the 2-4 true leaf stage).[1] Larger, more established weeds, or those under stress, may be

less susceptible.

Environmental Conditions: Weeds under stress from drought, heat, or cold may not be

actively growing and therefore will not readily absorb the herbicide.[2]

Rainfall: While Topogard is rainfast after the spray has dried on the foliage, heavy rainfall

shortly after application can wash the herbicide off the leaves before it is fully absorbed.[1]

Conversely, for pre-emergent activity, some rainfall is necessary to move the herbicide into

the soil.[3]

Spray Coverage: Ensure thorough and uniform spray coverage. Inadequate coverage can

result in patches of uncontrolled weeds.

Water Quality: The quality of the water used for the spray solution can impact herbicide

performance. For example, hard water can sometimes reduce the efficacy of certain
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herbicides.

Herbicide Resistance: The target weed population may have developed resistance to triazine

herbicides. This is more likely in areas with a history of repeated use of herbicides with the

same mode of action.[4][5]

Q2: I'm observing signs of crop injury after applying Topogard. What could be the reason?

Crop injury from Topogard application can occur under specific conditions:

Crop Stress: Applying Topogard to crops that are stressed due to factors like disease, insect

damage, adverse weather, or nutrient deficiencies can increase the risk of injury.

Incorrect Application Timing: For sensitive crops like peas, it is crucial to apply Topogard at

the correct growth stage and to ensure the presence of a sufficient waxy leaf layer for

selectivity.[1]

Tank Mix Incompatibility: Mixing Topogard with other pesticides, adjuvants, or fertilizers that

are not recommended on the label can lead to phytotoxicity.[2]

Over-application: Exceeding the recommended application rate can cause crop damage.

Q3: How can I determine if I'm dealing with herbicide resistance?

Suspect herbicide resistance if you observe the following:

A single weed species that is normally susceptible to Topogard survives the application,

while other susceptible species are controlled.

The weed control failure is not attributable to other factors like application error or

environmental conditions.

There is a history of repeated use of triazine herbicides in the experimental area.

To confirm resistance, you can conduct a dose-response experiment comparing the suspected

resistant population with a known susceptible population.

Data Presentation: Optimizing Application Rates
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To optimize Topogard application rates for specific weed pressures, it is essential to conduct

dose-response studies. The following table provides a template for summarizing the data from

such experiments.

Application
Rate (L/ha)

Target Weed
Species

Growth Stage
at Application

Percent
Control (Visual
Assessment)

Biomass
Reduction (%)

Untreated

Control
Weed Species A 2-4 true leaves 0% 0%

0.5 Weed Species A 2-4 true leaves

0.75 Weed Species A 2-4 true leaves

1.0 Weed Species A 2-4 true leaves

1.5 Weed Species A 2-4 true leaves

2.0 Weed Species A 2-4 true leaves

Untreated

Control
Weed Species B 2-4 true leaves 0% 0%

0.5 Weed Species B 2-4 true leaves

0.75 Weed Species B 2-4 true leaves

1.0 Weed Species B 2-4 true leaves

1.5 Weed Species B 2-4 true leaves

2.0 Weed Species B 2-4 true leaves

Experimental Protocols
Protocol for a Dose-Response Experiment to Determine Optimal Topogard Application Rate

1. Objective: To determine the effective dose of Topogard required to achieve a desired level

of control for a specific weed species.

2. Materials:
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Topogard herbicide

Seeds of the target weed species

Pots or experimental plots

Calibrated sprayer

Personal Protective Equipment (PPE)

3. Methods:

Plant Material: Grow the target weed species from seed in pots or designated field plots to
ensure a uniform population.
Experimental Design: Use a randomized complete block design with a minimum of four
replications.[6]
Treatments: Include an untreated control and a range of Topogard application rates that
bracket the manufacturer's recommended rates (e.g., 0, 0.5x, 0.75x, 1x, 1.5x, and 2x the
recommended rate).
Application: Apply the herbicide treatments when the weeds have reached the desired
growth stage (e.g., 2-4 true leaves). Use a calibrated sprayer to ensure accurate and uniform
application.
Data Collection: At predetermined intervals after application (e.g., 7, 14, and 21 days),
assess weed control using both qualitative and quantitative methods:
Visual Assessment: Rate the percentage of weed control on a scale of 0% (no effect) to
100% (complete kill).
Biomass Reduction: Harvest the above-ground biomass of the weeds in each plot, dry it to a
constant weight, and calculate the percentage of biomass reduction relative to the untreated
control.
Data Analysis: Analyze the data using analysis of variance (ANOVA) to determine the effect
of the different application rates. If the treatment effect is significant, use a regression
analysis to model the dose-response relationship and calculate the effective dose for a
desired level of control (e.g., ED₅₀ or ED₉₀).
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Caption: Workflow for a dose-response experiment to optimize Topogard application rates.

Troubleshooting & Optimization

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 7 / 10 Tech Support

https://www.benchchem.com/product/b1222600?utm_src=pdf-body-img
https://www.benchchem.com/product/b1222600?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1222600?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Initial Checks

Further Investigation

Corrective Actions

Poor Weed Control Observed Application Rate Correct?
Weed Growth Stage Optimal?

Yes

Adjust Application Technique

No

Favorable Environmental Conditions?
Yes

Re-apply or Use Alternative Herbicide

No

Adequate Spray Coverage?

Yes

No

Water Quality Issues?
Yes

No

Potential for Herbicide Resistance?
Yes

No

Conduct Resistance Testing

Yes

Click to download full resolution via product page

Caption: A logical workflow for troubleshooting poor Topogard performance in experiments.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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